Cas no 1003710-06-2 (3,5-Difluoro-2-methylbenzoic acid)

• Product name: 3,5-Difluoro-2-methylbenzoic acid
• CAS No: 1003710-06-2
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD09832334
• CID: 1006046
• PubChem ID: 20111761

3,5-Difluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-methylbenzoic acid
• ANW-73642
• CTK7B8192
• MolPort-002-462-206
• PubChem8242
• SBB065055
• SureCN5857864
• 3,5-Difluoro-3-methylbenzoic acid
• DTXSID20602585
• AKOS006283187
• JS-4738
• 1003710-06-2
• A16189
• SCHEMBL5857864
• 3,5-Difluoro-2-methylbenzoicacid
• 3,5-DIFLUORO-2-METHYL-BENZOIC ACID
• DB-058378
• AM62243
• Benzoic acid, 3,5-difluoro-2-methyl-
• MFCD09832334

• MDL： MFCD09832334
• Inchi： InChI=1S/C8H6F2O2/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： PTGLKDIYYKDEQX-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1F)F)C(=O)O

Computed Properties

• Exact Mass: 172.03358
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2

Experimental Properties

• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.5±35.0 ºC (760 Torr),
• Flash Point: 107.7±25.9 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 37.3